Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: ethyl 1-(2,2-diphenylacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C22H25NO3/c1-2-26-22(25)19-13-15-23(16-14-19)21(24)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,19-20H,2,13-16H2,1H3
• InChI Key: MLZUSLBLCRLJFM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)C(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate, also known as Etonitazene, is a synthetic opioid analgesic drug. It was first synthesized in the 1950s and was used medically as a painkiller in some countries. However, due to its high potency and potential for abuse, it is now considered a controlled substance and is not approved for medical use in most countries.

Mechanism of Action

Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate acts as an agonist at the mu-opioid receptor, which is located in the brain and spinal cord. When it binds to this receptor, it activates a series of biochemical processes that result in the release of neurotransmitters such as dopamine, which produce feelings of euphoria and pain relief.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects, including pain relief, sedation, and respiratory depression. It is highly potent, with a potency that is estimated to be several hundred times greater than that of morphine.

Advantages and Limitations for Lab Experiments

Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate has several advantages for use in lab experiments, including its high potency and ability to bind selectively to the mu-opioid receptor. However, it also has several limitations, including its potential for abuse and the fact that it is not approved for medical use in most countries.

Future Directions

There are several potential future directions for research involving Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate. These include the development of new opioid analgesics that are safer and more effective than current drugs, as well as the development of new treatments for opioid addiction and withdrawal. Additionally, further research is needed to better understand the mechanisms underlying the effects of this compound and other opioids on the brain and body.

Synthesis Methods

The synthesis of Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate involves several steps, including the reaction of diphenylacetyl chloride with piperidine to form diphenylacetyl-piperidine. This intermediate is then reacted with ethyl chloroformate to form this compound.

Scientific Research Applications

Ethyl 1-(diphenylacetyl)-4-piperidinecarboxylate has been used in scientific research to study its effects on the central nervous system. It has been shown to bind to the mu-opioid receptor, which is responsible for mediating the effects of opioids such as morphine and heroin. This binding leads to the release of dopamine, a neurotransmitter that is associated with pleasure and reward.